Cas no 42779-84-0 (2-2,5-Dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-ylacetic Acid)

• Product Name: 2-2,5-Dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-ylacetic Acid
• CAS No: 42779-84-0
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• CID: 331070
• Update Time: 2025-04-19

2-2,5-Dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-ylacetic Acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-aceticacid, 2,5-dimethyl-1-(4-methylphenyl)-
• 2,5-DIMETHYL-1-(4-METHYLPHENYL)-1H-PYRROL-3-YL]ACETIC ACID
• 2,5-dimethyl-1-(4-methylphenyl)-1h-pyrrole-3-aceticaci
• 2-[2,5-dimethyl-1-(4-methylphenyl)pyrrol-3-yl]acetic acid
• 2-2,5-Dimethyl-1-(4-methylphenyl)-1H-pyrrol-3-ylacetic Acid

• Inchi： 1S/C15H17NO2/c1-10-4-6-14(7-5-10)16-11(2)8-13(12(16)3)9-15(17)18/h4-8H,9H2,1-3H3,(H,17,18)
• InChI Key： UUVCVTSSMHFGDP-UHFFFAOYSA-N
• SMILES： OC(CC1C=C(C)N(C2C=CC(C)=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 243.125929
• Monoisotopic Mass: 243.125929
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2

Experimental Properties

• Density: 1.1
• Boiling Point: 415.5°Cat760mmHg
• Flash Point: 205.1°C
• Refractive Index: 1.565

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles